8-(4-methoxyphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one

• Molecular Formula: C19H15N7O2
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 8-(4-methoxyphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one
• InChI: InChI=1S/C19H15N7O2/c1-28-13-9-7-12(8-10-13)17-14-15(11-5-3-2-4-6-11)21-22-18(27)16(14)20-19-23-24-25-26(17)19/h2-10,17,24-25H,1H3
• InChI Key: MZJVFBCXVCQLAF-UHFFFAOYSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C2C3=C(N=NC(=O)C3=NC4=NNNN24)C5=CC=CC=C5

Description

8-(4-methoxyphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one, also known as MT-45, is a synthetic opioid analgesic that was first synthesized in the 1970s. It has been found to have potent analgesic effects and has been used in scientific research studies to investigate its mechanism of action and potential therapeutic applications.

Mechanism of Action

8-(4-methoxyphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one acts as an agonist at the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. It also has some affinity for the delta-opioid receptor, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
8-(4-methoxyphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one has been found to produce a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and pupillary constriction. It has also been shown to produce some degree of physical dependence in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 8-(4-methoxyphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one in lab experiments is its potent analgesic effects, which make it a useful tool for investigating the mechanisms underlying pain perception and the development of new pain therapies. However, one limitation is that it may produce physical dependence and tolerance in animal models, which can complicate interpretation of experimental results.

Future Directions

There are several potential future directions for research on 8-(4-methoxyphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one. One area of interest is the development of new analgesic therapies that target the mu-opioid receptor, which may be useful in treating chronic pain conditions. Another potential direction is the investigation of the role of the delta-opioid receptor in mediating the effects of 8-(4-methoxyphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one and other opioids. Additionally, further research is needed to better understand the potential risks and benefits of using 8-(4-methoxyphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one and other synthetic opioids in scientific research and clinical settings.

Synthesis Methods

The synthesis of 8-(4-methoxyphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one involves the reaction of 4-methoxybenzaldehyde with 2,4,5,6,7,11,12-heptazatriacontane-1,3,9,11-tetraene-13-one in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified and crystallized to obtain pure 8-(4-methoxyphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one.

Scientific Research Applications

8-(4-methoxyphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one has been used in scientific research studies to investigate its potential therapeutic applications as an analgesic and as a treatment for opioid addiction. It has been found to have potent analgesic effects in animal models, and has been shown to be effective in reducing withdrawal symptoms in opioid-dependent rats.